Cas no 478507-53-8 (Kisspeptin-10, rat)
Kisspeptin-10, rat Chemical and Physical Properties
Names and Identifiers
-
- Kisspeptin 10 (rat)
- BDBM50082075
- L-Tyrosinamide,L-tyrosyl-L-asparaginyl-L-tryptophyl-L-asparaginyl-L-seryl-L-phenylalanylglycyl-L-leucyl-L-arginyl-
- Kisspeptin-10, rat
-
- Inchi: 1S/C63H83N17O15/c1-33(2)23-45(58(91)74-43(13-8-22-70-63(68)69)57(90)75-44(54(67)87)25-36-16-20-39(83)21-17-36)73-53(86)31-72-56(89)46(26-34-9-4-3-5-10-34)77-62(95)50(32-81)80-61(94)49(29-52(66)85)79-59(92)47(27-37-30-71-42-12-7-6-11-40(37)42)78-60(93)48(28-51(65)84)76-55(88)41(64)24-35-14-18-38(82)19-15-35/h3-7,9-12,14-21,30,33,41,43-50,71,81-83H,8,13,22-29,31-32,64H2,1-2H3,(H2,65,84)(H2,66,85)(H2,67,87)(H,72,89)(H,73,86)(H,74,91)(H,75,90)(H,76,88)(H,77,95)(H,78,93)(H,79,92)(H,80,94)(H4,68,69,70)/t41-,43-,44-,45-,46-,47-,48-,49-,50-/m0/s1
- InChI Key: HVPGTDOCSYBNFC-INXYWQKQSA-N
- SMILES: O=C([C@H](CC(C)C)NC(CNC([C@H](CC1C=CC=CC=1)NC([C@H](CO)NC([C@H](CC(N)=O)NC([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](CC(N)=O)NC([C@H](CC1C=CC(=CC=1)O)N)=O)=O)=O)=O)=O)=O)=O)N[C@H](C(N[C@H](C(N)=O)CC1C=CC(=CC=1)O)=O)CCC/N=C(\N)/N
Computed Properties
- Hydrogen Bond Donor Count: 19
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 95
- Rotatable Bond Count: 38
- Complexity: 2630
- XLogP3: -2.4
- Topological Polar Surface Area: 558
Kisspeptin-10, rat Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci15774-1mg |
Kisspeptin 10 (rat) |
478507-53-8 | 98% | 1mg |
¥2688.00 | 2023-09-09 | |
| Biosynth | PKS-4453-V-0.5 mg |
Kisspeptin-10 (Rat) / Metastin (Rat, 43-52) |
478507-53-8 | 0.5 mg |
$99.00 | 2023-01-03 | ||
| Biosynth | DUA50753-1 mg |
Kisspeptin 10 (rat) |
478507-53-8 | 1mg |
$242.55 | 2023-01-05 | ||
| Biosynth | DUA50753-5 mg |
Kisspeptin 10 (rat) |
478507-53-8 | 5mg |
$788.30 | 2023-01-05 | ||
| Biosynth | DUA50753-10 mg |
Kisspeptin 10 (rat) |
478507-53-8 | 10mg |
$1,261.30 | 2023-01-05 | ||
| Biosynth | DUA50753-25 mg |
Kisspeptin 10 (rat) |
478507-53-8 | 25mg |
$2,365.00 | 2023-01-05 | ||
| Biosynth | DUA50753-50 mg |
Kisspeptin 10 (rat) |
478507-53-8 | 50mg |
$3,784.00 | 2023-01-05 | ||
| 1PlusChem | 1P01EO5A-1mg |
L-Tyrosinamide,L-tyrosyl-L-asparaginyl-L-tryptophyl-L-asparaginyl-L-seryl-L-phenylalanylglycyl-L-leucyl-L-arginyl- |
478507-53-8 | ≥98% | 1mg |
$99.00 | 2024-05-01 | |
| 1PlusChem | 1P01EO5A-5mg |
L-Tyrosinamide,L-tyrosyl-L-asparaginyl-L-tryptophyl-L-asparaginyl-L-seryl-L-phenylalanylglycyl-L-leucyl-L-arginyl- |
478507-53-8 | ≥98% | 5mg |
$296.00 | 2024-05-01 | |
| 1PlusChem | 1P01EO5A-10mg |
L-Tyrosinamide,L-tyrosyl-L-asparaginyl-L-tryptophyl-L-asparaginyl-L-seryl-L-phenylalanylglycyl-L-leucyl-L-arginyl- |
478507-53-8 | ≥98% | 10mg |
$448.00 | 2024-05-01 |
Kisspeptin-10, rat Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on Kisspeptin-10, rat
Introduction to Kisspeptin-10, rat and Its Significance in Modern Research
The compound with the CAS number 478507-53-8 is a synthetic peptide that holds significant relevance in the field of endocrinology and pharmaceutical research. Specifically, it is known by the product name Kisspeptin-10, rat, which refers to a 10-amino acid peptide derived from the kisspeptin family, a group of neuropeptides that play a crucial role in regulating various physiological processes, particularly in the reproductive system. This peptide has garnered considerable attention due to its potent effects on the hypothalamic-pituitary-gonadal (HPG) axis, making it a valuable tool in both academic research and drug development.
Kisspeptin-10, rat, is structurally homologous to human kisspeptin-10 but has been tailored to exhibit specific biological activities relevant to rodent models. The CAS number 478507-53-8 serves as a unique identifier for this compound, ensuring precise documentation and classification in chemical databases. The synthesis and characterization of this peptide have been refined over the years, allowing researchers to explore its mechanisms of action with greater clarity. This has been particularly instrumental in understanding the complex interplay between kisspeptins and other regulatory peptides such as gonadotropin-releasing hormone (GnRH).
Recent advancements in neuroendocrinology have highlighted the multifaceted roles of kisspeptins in maintaining homeostasis. Studies have demonstrated that Kisspeptin-10, rat can significantly enhance GnRH secretion, thereby stimulating the release of luteinizing hormone (LH) and follicle-stimulating hormone (FSH). This effect is particularly notable in prepubertal rodents, where kisspeptins are believed to play a pivotal role in triggering puberty. The compound's ability to modulate the HPG axis has made it a promising candidate for therapeutic applications, especially in conditions related to reproductive dysfunction.
In clinical settings, the administration of Kisspeptin-10, rat has been explored as a potential treatment for hypogonadotropic hypogonadism (HH), a condition characterized by insufficient production of sex hormones due to inadequate GnRH secretion. Preliminary trials have shown encouraging results, with patients experiencing restored libido and improved secondary sexual characteristics. Moreover, research indicates that kisspeptins may also influence energy homeostasis by interacting with appetite-regulating pathways. This dual functionality makes Kisspeptin-10, rat an intriguing candidate for developing treatments for metabolic disorders alongside reproductive health issues.
The molecular mechanism underlying the actions of Kisspeptin-10, rat involves binding to G protein-coupled receptors (GPCRs) known as GPR54. Activation of these receptors leads to a cascade of intracellular signaling events that ultimately result in increased GnRH release from hypothalamic neurons. Recent studies have also identified downstream effectors such as cyclic AMP (cAMP) production and calcium mobilization, which are critical for mediating the stimulatory effects of kisspeptins on gonadotropin secretion. Understanding these pathways has not only enhanced our knowledge of endocrine regulation but also paved the way for targeted drug design.
One of the most compelling aspects of Kisspeptin-10, rat is its potential for translational research. Given its well-characterized pharmacokinetic properties and minimal off-target effects, it serves as an ideal model compound for studying Kisspeptin receptor agonists. Researchers are leveraging this compound to develop novel therapies that can address a wide range of endocrine disorders beyond reproduction. For instance, investigations into its role in stress response and mood regulation suggest that kisspeptins may have therapeutic implications in psychiatric conditions such as depression and anxiety.
The synthesis of Kisspeptin-10, rat adheres to stringent quality control measures to ensure batch-to-batch consistency. Advanced solid-phase peptide synthesis techniques are employed to produce high-purity peptides that meet pharmaceutical standards. These techniques allow for precise control over amino acid sequence and post-translational modifications, which are essential for maintaining biological activity. Additionally, analytical methods such as high-performance liquid chromatography (HPLC) and mass spectrometry are utilized to verify the identity and purity of the final product.
The impact of Kisspeptin-10, rat on reproductive biology extends beyond mere hormonal regulation. Emerging evidence suggests that kisspeptins may also influence neural development and synaptic plasticity in areas associated with reproduction and behavior. For instance, studies have shown that kisspeptin neurons project to various brain regions involved in mating behavior and parental care, indicating their role in modulating social interactions beyond their classical endocrine functions.
In conclusion,Kisspeptin-10,rat, identified by the CAS number 478507-53-8, represents a significant advancement in our understanding of neuroendocrine regulation. Its potent effects on the HPG axis make it a valuable tool for both research and therapeutic applications. As our knowledge of kisspeptin biology continues to expand,Kisspeptin-10,rat will undoubtedly play an integral role in shaping future treatments for reproductive disorders and metabolic diseases alike.
478507-53-8 (Kisspeptin-10, rat) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)